Cas no 279-87-8 (6-Oxabicyclo[3.2.1]octane)

6-Oxabicyclo[3.2.1]octane structure
6-Oxabicyclo[3.2.1]octane structure
Product Name:6-Oxabicyclo[3.2.1]octane
CAS No:279-87-8
MF:C7H12O
MW:112.169582366943
CID:238220
PubChem ID:13240724
Update Time:2025-04-19

6-Oxabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

    • 6-Oxabicyclo[3.2.1]octane
    • 279-87-8
    • DTXSID90531257
    • SCHEMBL686193
    • Inchi: 1S/C7H12O/c1-2-6-4-7(3-1)8-5-6/h6-7H,1-5H2
    • InChI Key: XXROMDIIDAKWDD-UHFFFAOYSA-N
    • SMILES: O1CC2CCCC1C2

Computed Properties

  • Exact Mass: 112.08886
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 90.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

6-Oxabicyclo[3.2.1]octane Related Literature

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